2-Palmitoyloxypalmityl palmitate
Overview
Description
2-palmitoyloxypalmityl palmitate is a wax ester resulting from the formal condensation of both the hydroxy groups of hexadecane-1,2-diol with two molecules of palmitic acid. It is a hexadecanoate ester and a wax ester. It derives from a hexadecanoic acid and a 1,2-hexadecanediol.
properties
Product Name |
2-Palmitoyloxypalmityl palmitate |
|---|---|
Molecular Formula |
C48H94O4 |
Molecular Weight |
735.3 g/mol |
IUPAC Name |
2-hexadecanoyloxyhexadecyl hexadecanoate |
InChI |
InChI=1S/C48H94O4/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-47(49)51-45-46(42-39-36-33-30-27-24-21-18-15-12-9-6-3)52-48(50)44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h46H,4-45H2,1-3H3 |
InChI Key |
JBXHTKYUTHLVLY-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)OCC(CCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCC |
Origin of Product |
United States |
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